N-(4-{[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-[4-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H15N3O5S/c22-16(19-11-3-4-13-15(8-11)26-7-6-25-13)9-12-10-27-18(20-12)21-17(23)14-2-1-5-24-14/h1-5,8,10H,6-7,9H2,(H,19,22)(H,20,21,23)
• InChI Key: RLAWUDSCORBHMJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=CSC(=N3)NC(=O)C4=CC=CO4
• Molecular Formula: C18H15N3O5S
• Molecular Weight: 385.4 g/mol

Description

“N-(4-{[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)furan-2-carboxamide” is a complex organic compound. It contains several functional groups and rings, including a benzodioxin ring, a carbamoyl group, a thiazol ring, and a furan ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of new sulfonamides and their N-substituted derivatives as possible agents for treating Alzheimer’s disease was achieved by reacting 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media. The resulting product was further treated with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as a reaction medium in the presence of lithium hydride (LiH) as a base.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The benzodioxin ring, in particular, is a key structural feature. More detailed structural information, including 3D models, may be available in specialized chemical databases or software.

Scientific Research Applications

Antimicrobial Activity

• Researchers have synthesized derivatives of this compound and evaluated their antimicrobial potential. . These findings suggest its potential as an antimicrobial agent.

Cholinesterase and Lipoxygenase Inhibition

• . This property could be relevant for therapeutic interventions related to neurodegenerative diseases and inflammation.

Anti-Inflammatory and Analgesic Properties

• . These findings suggest potential applications in pain management.

Antibacterial Screening

• Previous studies have explored the antibacterial activity of related compounds. . Investigating this compound’s antibacterial properties could be valuable.

Industrial Applications

• Thiazole derivatives, including 1,3,4-thiadiazoles, have industrial relevance due to their chemical reactivity. . Exploring their applications in materials science and industry could be worthwhile.

Future Directions

The future research directions for this compound could involve further exploration of its potential therapeutic effects, as well as studies to better understand its physical and chemical properties. Given the interest in similar compounds for the treatment of diseases like Alzheimer’s, there could be significant potential for future research in this area.